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Compound of Interest

Compound Name: 2-Heptyne

Cat. No.: B074451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butylmethylacetylene, also known
as 2-Heptyne. It includes a detailed summary of its synonyms and identifiers, key quantitative
data, and a thorough experimental protocol for its synthesis, purification, and characterization.
This document is intended to serve as a valuable resource for researchers and professionals in
the fields of chemistry and drug development.

Synonyms and Identifiers

Butylmethylacetylene is an organic compound with a variety of synonyms and chemical
identifiers. Its systematic IUPAC name is hept-2-yne.[1] The compound is also referred to as 1-
Methyl-2-butylacetylene and n-Butylmethylacetylene.[2] A comprehensive list of its common
synonyms and identifiers is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b074451?utm_src=pdf-interest
https://www.benchchem.com/product/b074451?utm_src=pdf-body
https://chembam.com/online-resources/experiments/purification-by-fractional-distillation/
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_1b_expt16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type

Value

Common Name

Butylmethylacetylene

IUPAC Name Hept-2-yne[1]

2-Heptyne, 1-Methyl-2-butylacetylene, n-
Synonyms

Butylmethylacetylene[2][3][4][5][6][7]
CAS Number 1119-65-9[1][3][4][5][6][8]

Molecular Formula

C7H22[1][4][8]

Molecular Weight 96.17 g/mol [1][3][8]

inchi InChl=1S/C7H12/c1-3-5-7-6-4-2/h3,5,7H2,1-
2H3[3]

InChlKey AMSFEMSYKQQCHL-UHFFFAOYSA-NJ3]

SMILES CCCCC#CC[1][3]

EC Number 214-285-6[3]

PubChem CID 14245[1]

Quantitative Data

The physical and chemical properties of Butylmethylacetylene are essential for its handling,
application, and analysis. The following table summarizes key quantitative data for this

compound.
Property Value Reference
Boiling Point 110-111 °C [3]
Density 0.745 g/mL at 25 °C [3]
Refractive Index n20/D 1.423 [3]
Flash Point 11 °C (closed cup) [3]
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Experimental Protocols

This section outlines a detailed methodology for the synthesis, purification, and

characterization of Butylmethylacetylene.

Synthesis of Butylmethylacetylene (2-Heptyne)

The synthesis of 2-Heptyne is typically achieved through the alkylation of a terminal alkyne,
such as 1-pentyne, with an alkyl halide, in this case, methyl iodide. The reaction proceeds in
two main steps: the deprotonation of the terminal alkyne to form a potent nucleophile, followed
by the nucleophilic substitution reaction with the alkyl halide.

Workflow for the Synthesis of Butylmethylacetylene
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Synthesis of Butylmethylacetylene
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Analytical Workflow for 2-Heptyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Butylmethylacetylene:
Synonyms, Identifiers, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b074451#butylmethylacetylene-
synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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